Cas no 2287287-70-9 (6-chloro-1-(2-cyclobutylethyl)-5-fluoro-1H-1,2,3-benzotriazole)

• Product Name: 6-chloro-1-(2-cyclobutylethyl)-5-fluoro-1H-1,2,3-benzotriazole
• CAS No: 2287287-70-9
• MF: C₁₂H₁₃ClFN₃
• MW: 253.703124761581
• CID: 5838454
• PubChem ID: 165738337
• Update Time: 2025-10-30

6-chloro-1-(2-cyclobutylethyl)-5-fluoro-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 6-chloro-1-(2-cyclobutylethyl)-5-fluoro-1H-1,2,3-benzotriazole
• EN300-6749488
• 2287287-70-9

• Inchi： 1S/C12H13ClFN3/c13-9-6-12-11(7-10(9)14)15-16-17(12)5-4-8-2-1-3-8/h6-8H,1-5H2
• InChI Key： JYWNGCYYZNNMOL-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)N(CCC1CCC1)N=N2)F

Computed Properties

• Exact Mass: 253.0782033g/mol
• Monoisotopic Mass: 253.0782033g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 30.7Ų

Additional information on 6-chloro-1-(2-cyclobutylethyl)-5-fluoro-1H-1,2,3-benzotriazole

Introduction to 6-chloro-1-(2-cyclobutylethyl)-5-fluoro-1H-1,2,3-benzotriazole (CAS No. 2287287-70-9)

6-chloro-1-(2-cyclobutylethyl)-5-fluoro-1H-1,2,3-benzotriazole, identified by the Chemical Abstracts Service Number (CAS No.) 2287287-70-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This heterocyclic compound belongs to the benzotriazole class, a structural motif known for its broad spectrum of biological activities. The presence of both chloro and fluoro substituents, along with a bulky 2-cyclobutylethyl group, imparts unique electronic and steric properties that make this molecule a promising candidate for further exploration in drug discovery.

The benzotriazole core is a well-documented pharmacophore in medicinal chemistry, often contributing to the binding affinity and selectivity of bioactive molecules. The specific substitution pattern in 6-chloro-1-(2-cyclobutylethyl)-5-fluoro-1H-1,2,3-benzotriazole suggests potential interactions with biological targets such as enzymes and receptors. The chloro group at the 6-position can serve as a hydrogen bond acceptor or participate in hydrophobic interactions, while the fluoro atom at the 5-position may enhance metabolic stability and binding affinity. The 2-cyclobutylethyl side chain introduces steric bulk, which can fine-tune the molecule's interaction with its intended target.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies have indicated that 6-chloro-1-(2-cyclobutylethyl)-5-fluoro-1H-1,2,3-benzotriazole may exhibit inhibitory activity against various therapeutic targets. For instance, computational docking studies have suggested potential interactions with kinases and other enzymes implicated in inflammatory and oncological pathways. These findings align with the growing interest in benzotriazole derivatives as scaffolds for developing novel therapeutic agents.

In the realm of drug discovery, the synthesis and optimization of heterocyclic compounds like 6-chloro-1-(2-cyclobutylethyl)-5-fluoro-1H-1,2,3-benzotriazole are often guided by principles of structure-activity relationships (SAR). The introduction of fluorine atoms is particularly noteworthy, as fluorine substitution can significantly modulate pharmacokinetic properties such as bioavailability and metabolic clearance. The cyclobutyl moiety further contributes to the molecule's complexity by introducing conformational constraints that may influence its biological activity. These structural features make 6-chloro-1-(2-cyclobutylethyl)-5-fluoro-1H-1,2,3-benzotriazole a subject of intense interest for medicinal chemists seeking to develop next-generation therapeutics.

Current research in medicinal chemistry emphasizes the importance of understanding the molecular interactions at an atomic level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating the binding modes of benzotriazole derivatives. For example, recent publications have demonstrated how modifications at the 5-position of benzotriazoles can alter their binding affinity to specific protein targets. The fluorinated derivative 6-chloro-1-(2-cyclobutylethyl)-5-fluoro-1H-1,2,3-benzotriazole represents an extension of these studies, with the potential to yield novel bioactive molecules through further structural optimization.

The pharmaceutical industry has long recognized the value of heterocyclic compounds in drug development. Benzotriazoles are no exception, having been incorporated into several approved drugs that target a variety of diseases. The structural features of 6-chloro-1-(2-cyclobutylethyl)-5-fluoro-1H-1,2,3-benzotriazole, including its chloro and fluoro substituents and bulky cyclobutylethyl group, position it as a promising candidate for further investigation. Researchers are exploring its potential applications in areas such as antiviral therapy, anti-inflammatory treatments, and oncology.

One particularly exciting aspect of studying compounds like 6-chloro-1-(2-cyclobutylethyl)-5-fluoro-1H-1,2,3-benzotriazole is their versatility as starting points for derivatization. By systematically modifying different parts of the molecule—such as replacing substituents or altering ring sizes—scientists can generate libraries of compounds with tailored biological activities. This approach has led to numerous breakthroughs in drug discovery over the years. The unique combination of substituents in 6-chloro-1-(2-cyclobutylethyl)-5-fluoro-1H-1,2,3-benzotriazole makes it an ideal candidate for such exploratory studies.

The synthesis of 6-chloro-1-(2-cyclobutylethyl)-5-fluoro-1H-1,2,3-benzotriazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct complex heterocyclic frameworks more efficiently than ever before. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in introducing functional groups like chloro and fluoro atoms at specific positions on the benzotriazole ring. These synthetic strategies are essential for producing derivatives like 6-chloro-1-(2-cyclobutylethyl)-5-fluoro-1H-1,2,3-benzotriazole with high fidelity.

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